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Compound of Interest

Compound Name:
2-(Azepan-1-yl)-N-

methylethanamine

CAS No.: 118808-13-2

Cat. No.: B3218262

Get Quote

An In-Depth Guide to the Application of 2-(Azepan-1-yl)-N-methylethanamine as a

Pharmaceutical Intermediate

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the utilization of 2-(Azepan-1-yl)-N-methylethanamine. This

versatile secondary amine serves as a critical building block in the synthesis of complex active

pharmaceutical ingredients (APIs). Our focus will be on its principal application in the synthesis

of the antihistamine, Emedastine, detailing the underlying chemical principles, step-by-step

protocols, and analytical validation methods.

Introduction to the Intermediate
2-(Azepan-1-yl)-N-methylethanamine is a bifunctional organic molecule featuring a saturated

seven-membered azepane ring and a secondary amine. This unique structure makes it a

valuable synthon in medicinal chemistry for introducing a lipophilic and flexible azepane moiety
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into a target molecule.[1] Its primary utility lies in its role as a nucleophile, enabling the

formation of carbon-nitrogen bonds crucial for constructing various drug scaffolds.[2]

Physicochemical and Safety Profile
A thorough understanding of the intermediate's properties and handling requirements is

paramount for its safe and effective use in a laboratory setting.

Property Value Reference

IUPAC Name
2-(azepan-1-yl)-N-

methylethanamine
[3]

Molecular Formula C₉H₂₀N₂ [3]

Molecular Weight 156.27 g/mol [3]

CAS Number 165999956 (dihydrochloride) [3]

Appearance
Varies; often a liquid or low-

melting solid
[4]

Predicted XlogP 1.6 [3]

Storage
Store in a cool, dry, well-

ventilated area.[5]
[5]

Safety Precautions: Substances of this chemical class can be hazardous. While specific data

for the free base is limited, related compounds exhibit properties requiring careful handling.

Always consult the most current Safety Data Sheet (SDS) before use. General precautions

include:

Handling: Use only under a chemical fume hood.[5] Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6]

Avoid breathing vapors or dust.[7]

Hazards: May be harmful if swallowed or in contact with skin and can cause skin and eye

irritation or burns.[7]
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First Aid: In case of contact, immediately flush eyes or skin with copious amounts of water. If

inhaled, move to fresh air. Seek immediate medical attention if swallowed or if irritation

persists.[7]

Core Application: Synthesis of Emedastine
The most prominent application of 2-(Azepan-1-yl)-N-methylethanamine is in the synthesis of

Emedastine, a potent and selective H1 histamine receptor antagonist.[8][9] Emedastine is the

active ingredient in ophthalmic solutions used for the relief of symptoms associated with allergic

conjunctivitis.[8][10]

The synthesis leverages the nucleophilic character of the secondary amine on the N-

methylethanamine side chain. This amine attacks an electrophilic carbon on a substituted

benzimidazole precursor, typically a 2-halobenzimidazole, via a nucleophilic aromatic

substitution (SNAr) or related coupling reaction.

An improved synthetic method for Emedastine highlights the reaction between a key

intermediate like 2-chloro-1-(2-ethoxyethyl) benzimidazole and a nucleophilic amine.[11] This

reaction forms the crucial C-N bond that links the benzimidazole core to the azepane-

containing side chain.
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Product

2-Chloro-1-(2-ethoxyethyl)benzimidazole
(Electrophile)

Emedastine

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Heat

2-(Azepan-1-yl)-N-methylethanamine
(Nucleophile)

Synthesized Crude Product

Initial Check via TLC

Spot on silica plate

Flash Column Chromatography

Determine solvent system

Purity Assessment by HPLC-UV

Collect pure fractions

Structure Confirmation

Pure, Confirmed Product

Purity >98%? ¹H and ¹³C NMR Spectroscopy

Confirm proton/carbon environment

Mass Spectrometry (LC-MS)

Confirm molecular weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3218262?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3218262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

